Cas no 1781452-44-5 (1-(3,5-Difluoro-4-mthylphnyl)thanol)

1-(3,5-Difluoro-4-methylphenyl)ethanol is a fluorinated aromatic alcohol with potential applications in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms at the 3- and 5-positions enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the development of bioactive compounds. The methyl group at the 4-position further contributes to steric and electronic modulation, influencing reactivity in substitution or coupling reactions. This compound’s well-defined structure allows for precise functionalization, supporting its use in fine chemical manufacturing. Its synthetic versatility and stability under various reaction conditions make it a practical choice for researchers exploring fluorinated building blocks in drug discovery and material science.

1-(3,5-Difluoro-4-mthylphnyl)thanol structure

1781452-44-5 structure

Product Name:1-(3,5-Difluoro-4-mthylphnyl)thanol

CAS No:1781452-44-5

MF:C₉H₁₀F₂O

MW:172.17

CID:5076203

PubChem ID:84654324

Update Time:2025-10-30

1-(3,5-Difluoro-4-mthylphnyl)thanol Chemical and Physical Properties

Names and Identifiers

- 1-(3,5-Difluoro-4-mthylphnyl)thanol
- 1-(3,5-Difluoro-4-methylphenyl)ethanol
- Inchi： 1S/C9H10F2O/c1-5-8(10)3-7(6(2)12)4-9(5)11/h3-4,6,12H,1-2H3
- InChI Key： MHSHZBBPZWWSTK-UHFFFAOYSA-N
- SMILES： C(C1C=C(F)C(C)=C(F)C=1)(O)C

Computed Properties

Exact Mass: 172.06997126g/mol
Monoisotopic Mass: 172.06997126g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 20.2Å²

1-(3,5-Difluoro-4-mthylphnyl)thanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR022KNN-1g	1-(3,5-Difluoro-4-methylphenyl)ethanol	1781452-44-5	95%	1g	$353.00	2025-02-13

1-(3,5-Difluoro-4-mthylphnyl)thanol Related Literature

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Additional information on 1-(3,5-Difluoro-4-mthylphnyl)thanol

Comprehensive Analysis of 1-(3,5-Difluoro-4-methylphenyl)ethanol (CAS No. 1781452-44-5): Properties, Applications, and Industry Trends

1-(3,5-Difluoro-4-methylphenyl)ethanol (CAS No. 1781452-44-5) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its 3,5-difluoro-4-methylphenyl backbone, has garnered attention due to its unique structural features, which enable versatile reactivity in synthetic chemistry. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery pipelines.

In recent years, the demand for fluorinated organic compounds like 1-(3,5-Difluoro-4-methylphenyl)ethanol has surged, driven by their applications in biomedical research and material science. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and chiral auxiliaries. Its CAS No. 1781452-44-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 1-(3,5-Difluoro-4-methylphenyl)ethanol typically involves Grignard reactions or reductive methods starting from 3,5-difluoro-4-methylbenzaldehyde. Its high purity and stability under ambient conditions make it suitable for scalable production. Industry experts highlight its compatibility with green chemistry principles, aligning with the global shift toward sustainable manufacturing.

From an SEO perspective, queries such as "1-(3,5-Difluoro-4-methylphenyl)ethanol synthesis", "CAS 1781452-44-5 applications", and "fluorinated phenyl derivatives in drug development" are trending. These keywords reflect user interest in both practical synthesis protocols and theoretical advancements. The compound’s role in COVID-19-related research (e.g., protease inhibitor design) has further boosted its visibility.

Looking ahead, 1-(3,5-Difluoro-4-methylphenyl)ethanol is poised to play a pivotal role in precision medicine and catalysis. Innovations in continuous flow chemistry and AI-driven molecular design are expected to expand its utility. As regulatory frameworks evolve, its non-toxic profile and biodegradability will likely enhance its adoption across industries.